Cas no 1197943-70-6 (1-(2-Amino-5-bromo-3-chloro-phenyl)-ethanone)

• Product Name: 1-(2-Amino-5-bromo-3-chloro-phenyl)-ethanone
• CAS No: 1197943-70-6
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 4770087
• Update Time: 2023-11-22

1-(2-Amino-5-bromo-3-chloro-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-5-bromo-3-chlorophenyl)ethanone
• 1-(2-Amino-5-bromo-3-chloro-phenyl)-ethanone

• Inchi： 1S/C8H7BrClNO/c1-4(12)6-2-5(9)3-7(10)8(6)11/h2-3H,11H2,1H3
• InChI Key： XDFRCHJNFDNXRU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C)=O)C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 327.9±42.0 °C at 760 mmHg
• Flash Point: 152.1±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-Amino-5-bromo-3-chloro-phenyl)-ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones